Cas no 1420813-55-3 (tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate
• CAS No: 1420813-55-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2177609
• PubChem ID: 71648134
• Update Time: 2025-06-13

tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(2-(methylamino)ethyl)azetidine-1-carboxylate
• AM98358
• tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-9(8-13)5-6-12-4/h9,12H,5-8H2,1-4H3
• InChI Key： JYPOMGGAKUODID-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCNC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 217
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate (CAS No. 1420813-55-3)

tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate (CAS No. 1420813-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure, featuring an azetidine ring and a tert-butyl carboxylate group, makes it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 1420813-55-3 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. In recent years, the demand for tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate has increased due to its versatility in organic synthesis. Its methylaminoethyl side chain enhances its reactivity, allowing for efficient modifications in multi-step synthetic routes. This characteristic aligns with the growing trend of green chemistry and sustainable synthesis, as it reduces waste and improves yield in complex reactions.

One of the most searched topics related to this compound is its role in peptide mimetics and small molecule drug design. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to explore the compound's interactions with biological targets. For instance, questions like "How does tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate interact with G-protein-coupled receptors (GPCRs)?" are frequently encountered in academic forums. The compound's ability to act as a conformational constraint in peptide backbones makes it a hotspot for structure-activity relationship (SAR) studies.

Another area of interest is the compound's stability under various conditions. Laboratories often inquire about "optimal storage conditions for CAS 1420813-55-3" or "compatibility with common solvents." Studies suggest that the tert-butyl protecting group enhances the compound's stability, making it suitable for long-term storage and transportation. This feature is particularly valuable in high-throughput screening (HTS) workflows, where consistency and reproducibility are paramount.

In the context of personalized medicine, tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate has shown promise in the synthesis of targeted therapies. Its modular structure allows for easy incorporation into larger pharmacophores, enabling the development of patient-specific treatments. This aligns with the broader shift toward precision medicine, where compounds like this serve as building blocks for innovative therapeutics. Additionally, its low toxicity profile makes it a candidate for biocompatible materials research.

From an industrial perspective, the scalability of tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate synthesis is a key consideration. Manufacturers are increasingly adopting continuous flow chemistry to produce this compound efficiently. Searches for "large-scale synthesis of CAS 1420813-55-3" reflect the growing demand for cost-effective production methods. The compound's compatibility with catalytic hydrogenation and other metal-free reactions further enhances its appeal in industrial settings.

In summary, tert-butyl 3-2-(methylamino)ethylazetidine-1-carboxylate (CAS No. 1420813-55-3) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and industrial chemistry. Its unique structural features, combined with its adaptability to modern synthetic techniques, position it as a critical component in the advancement of life sciences. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovative chemical solutions.